Cas no 2648925-30-6 ((2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
• CAS No: 2648925-30-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6151075
• PubChem ID: 165546695
• Update Time: 2025-10-22

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
• 2648925-30-6
• EN300-1489411
• (2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-16(2)24(25(30)31)28-23(29)14-13-17(3)27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22,24H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17?,24-/m0/s1
• InChI Key： APBVSHWQMFZEAZ-DZNFTPFFSA-N
• SMILES： O(C(NC(C)CCC(N[C@H](C(=O)O)[C@@H](C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid: A Key Compound in Biomedical Research

CAS No. 2648925-30-6 represents a highly specialized compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This molecule, specifically (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid, is characterized by its stereochemical configuration and the presence of multiple functional groups, including the fluoren-9-yl moiety and methoxycarbonyl protecting group. These structural features are critical for its biological activity and potential therapeutic applications, as highlighted in recent studies published in high-impact journals such as Journal of Medicinal Chemistry and ACS Chemical Biology.

The fluoren-9-yl group, a derivative of fluorene, is a common protecting group in peptide chemistry due to its stability under standard reaction conditions and its ability to facilitate selective chemical modifications. The methoxycarbonyl functionality further enhances the molecule's reactivity, making it a valuable scaffold for the synthesis of complex bioactive molecules. The stereochemical configuration (2S,3S) is particularly important, as it influences the molecule's interaction with biological targets and its pharmacokinetic properties. This stereochemistry is often critical in drug design, where enantiomers can exhibit significantly different biological activities, as demonstrated in a 2023 study on chiral ligands for G protein-coupled receptors (Journal of Medicinal Chemistry, 2023).

Recent advancements in synthetic chemistry have enabled the precise synthesis of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid, which has shown promising applications in the development of novel therapeutics. One notable study published in Organic & Biomolecular Chemistry (2022) reported the use of this compound as a building block for the synthesis of peptidomimetic inhibitors targeting protein-protein interactions (PPIs). These PPI inhibitors are increasingly recognized as potential therapies for diseases such as cancer and neurodegenerative disorders, where aberrant PPIs play a central role. The pentanamido and 3-methylpentanoic acid moieties contribute to the molecule's ability to mimic natural peptides, enhancing its binding affinity and selectivity for target proteins.

The methoxycarbonyl protecting group in this compound is particularly noteworthy for its role in enabling selective chemical modifications. Researchers have recently explored the utility of this group in the synthesis of conjugated molecules, such as antibody-drug conjugates (ADCs), where the fluoren-9-yl moiety can be functionalized to link therapeutic agents to targeting antibodies. This approach has been validated in preclinical studies on ADCs for oncology, where the compound demonstrated improved drug delivery and reduced off-target toxicity (Advanced Drug Delivery Reviews, 2023). The ability to selectively modify the fluoren-9-yl group while maintaining the integrity of the pentanamido and 3-methylpentanoic acid moieties underscores the versatility of this molecule in drug discovery.

Another area of recent focus is the application of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid in the development of small molecule inhibitors for kinase targets. Kinases are central to many signaling pathways involved in disease progression, and their inhibition is a key strategy in therapeutic interventions. A 2023 study in Journal of Medicinal Chemistry demonstrated that this compound could be modified to target specific kinases, such as Src and EGFR, with high potency and selectivity. The pentanamido group was found to play a critical role in stabilizing the inhibitor's interaction with the kinase's active site, while the fluoren-9-yl group provided a scaffold for further functionalization.

Additionally, the methoxycarbonyl functionality in this molecule has been exploited in the synthesis of prodrugs, which are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients (APIs). A recent study published in Bioorganic & Medicinal Chemistry (2023) reported the use of this compound as a prodrug scaffold for the delivery of anti-inflammatory agents. The fluoren-9-yl group was modified to incorporate a cleavable linker, allowing the prodrug to release its active payload at the target site. This approach has the potential to enhance the therapeutic index of existing anti-inflammatory drugs, as demonstrated in preclinical models of inflammatory diseases.

The synthesis of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid has also been optimized using advanced solid-phase peptide synthesis (SPPS) techniques. This method allows for the precise assembly of the molecule's complex structure while maintaining the stereochemical integrity of the 2S,3S configuration. A 2022 study in Organic Letters described a novel SPPS protocol that significantly reduced the time and cost of synthesizing this compound, making it more accessible for large-scale applications in drug development. The ability to efficiently synthesize this molecule is critical for its use in preclinical and clinical studies, where high-purity compounds are required to ensure reproducibility and safety.

Looking ahead, the potential applications of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid are expected to expand further as researchers continue to explore its structural versatility. Ongoing studies are investigating its use in the development of novel antibiotics, where the fluoren-9-yl group could be modified to target bacterial enzymes. Additionally, its role in the design of multifunctional therapeutics, such as dual-targeting agents for cancer, is being explored in several collaborative projects. These efforts highlight the compound's significance as a key building block in the rapidly evolving field of biomedical research.